Cas no 2138149-66-1 (1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-
• CAS No: 2138149-66-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5259831
• Update Time: 2025-07-08

1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-

• Inchi： 1S/C11H13NO3/c1-14-8-2-3-10-7(4-8)5-9(6-12)15-11(10)13/h2-4,9H,5-6,12H2,1H3
• InChI Key： SSMRHVNGGYBSLR-UHFFFAOYSA-N
• SMILES： C1(CN)OC(=O)C2=CC=C(OC)C=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-

1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- (CAS No. 2138149-66-1): A Comprehensive Overview

The compound 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-, identified by the CAS number 2138149-66-1, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a benzopyran core structure, has garnered attention due to its unique chemical properties and potential biological activities. The presence of functional groups such as an aminomethyl substituent and a methoxy group on the benzopyran ring enhances its versatility, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural and functional attributes of benzopyran derivatives. The benzopyran scaffold is well-documented for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- with an aminomethyl group at the 3-position introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

The methoxy group at the 6-position of the benzopyran ring contributes to the molecule's stability and reactivity, influencing its interaction with biological targets. This structural feature is particularly important in medicinal chemistry, as it allows for selective binding to specific enzymes or receptors. The combination of these substituents makes 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- a promising candidate for further investigation in the development of new drugs.

Recent studies have highlighted the potential of benzopyran derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain benzopyran-based compounds exhibit inhibitory effects on key enzymes involved in inflammatory pathways. These findings are particularly relevant in the context of chronic inflammatory diseases, where targeted inhibition of inflammatory mediators can lead to significant therapeutic benefits. The aminomethyl group in 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- provides a handle for designing molecules that can modulate these pathways effectively.

In addition to their anti-inflammatory potential, benzopyran derivatives have shown promise in oncology research. Several studies have reported the ability of these compounds to inhibit the growth of cancer cells by targeting critical signaling pathways involved in tumor progression. The structural flexibility of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- allows chemists to modify various positions on the ring system to optimize interactions with cancer-specific targets. This adaptability is crucial for developing drugs that can effectively combat different types of cancer while minimizing side effects.

The synthesis of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to introduce the desired functional groups efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preclinical studies have begun to explore these aspects, providing valuable insights into how this compound behaves within biological systems.

The potential applications of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy- extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties could contribute to innovative solutions in crop protection and material science. The versatility of this molecule underscores its importance as a building block for future chemical discoveries.

In conclusion, 1H-2-Benzopyran-1-one, 3-(aminomethyl)-3,4-dihydro-6-methoxy-, identified by CAS number 2138149-66-1, represents a compelling target for further research and development in pharmaceutical chemistry. Its structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound